Cas no 1235376-05-2 (2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole)

• Product Name: 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole
• CAS No: 1235376-05-2
• MF: C₁₉H₂₂N₄O₃S
• MW: 386.467982769012
• CID: 6043587
• PubChem ID: 49676415
• Update Time: 2025-06-16

2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole
• 1235376-05-2
• 2-[4-(2-methoxyphenyl)sulfonylpiperazin-1-yl]-1-methylbenzimidazole
• 2-[4-(2-methoxybenzenesulfonyl)piperazin-1-yl]-1-methyl-1H-1,3-benzodiazole
• AKOS024519863
• SR-01000925042
• SR-01000925042-1
• F5825-0173
• VU0521671-1
• 2-(4-((2-methoxyphenyl)sulfonyl)piperazin-1-yl)-1-methyl-1H-benzo[d]imidazole

• Inchi： 1S/C19H22N4O3S/c1-21-16-8-4-3-7-15(16)20-19(21)22-11-13-23(14-12-22)27(24,25)18-10-6-5-9-17(18)26-2/h3-10H,11-14H2,1-2H3
• InChI Key： BSUDWPMDEXYTNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(N1CCN(C2=NC3C=CC=CC=3N2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 386.14126175g/mol
• Monoisotopic Mass: 386.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole

Introduction to 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole (CAS No: 1235376-05-2)

2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole, identified by its Chemical Abstracts Service (CAS) number 1235376-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodiazole class, which is well-documented for its broad spectrum of pharmacological activities, particularly in the modulation of central nervous system (CNS) functions. The structural features of this molecule, including the presence of a piperazine moiety and a methoxybenzenesulfonyl group, contribute to its unique chemical and biological properties, making it a promising candidate for further research and development.

The piperazine ring is a common pharmacophore in many bioactive molecules, known for its ability to interact with various biological targets due to its nitrogen-rich structure. In the context of 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole, the piperazine moiety likely plays a crucial role in modulating receptor binding affinity and selectivity. This is particularly relevant in the development of drugs targeting neurological disorders, where precise receptor interaction is essential for therapeutic efficacy.

The methoxybenzenesulfonyl group attached to the piperazine ring introduces additional functionality that can influence both the solubility and metabolic stability of the compound. This group is also known to enhance binding interactions with certain enzymes and receptors, which could be leveraged for therapeutic applications. Recent studies have highlighted the importance of sulfonamide derivatives in drug design, demonstrating their potential in modulating various biological pathways. The incorporation of a sulfonyl group in 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole may contribute to its bioactivity by facilitating interactions with specific biological targets.

Benzodiazole derivatives are widely recognized for their anxiolytic, sedative, and muscle relaxant properties. These effects are primarily attributed to their ability to enhance the activity of GABA-A receptors, which are critical for inhibitory neurotransmission in the CNS. The structural modifications present in 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole may lead to novel pharmacological profiles compared to classical benzodiazoles. For instance, the presence of the piperazine ring could influence receptor binding kinetics and duration of action, potentially offering advantages such as reduced side effects or improved patient compliance.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole with biological targets. These tools have been instrumental in identifying potential lead compounds for drug development and optimizing their pharmacokinetic properties. By leveraging these technologies, scientists can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The synthesis of 2-4-(2-methoxybenzenesulfonyl)piperazin-1-yl-1-methyl-1H-1,3-benzodiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include sulfonylation reactions, nucleophilic substitution at the piperazine nitrogen atoms, and methylation at the benzodiazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex molecules like this one.

In vitro studies have begun to explore the pharmacological profile of CAS No: 1235376-05-2, focusing on its interactions with relevant biological targets. Preliminary data suggest that this compound exhibits promising activity as an antagonist or partial agonist at certain CNS receptors. These findings are consistent with the structural features that enhance receptor binding affinity. Further research is needed to fully characterize its mechanism of action and therapeutic potential.

The development of novel CNS drugs faces numerous challenges, including optimizing efficacy while minimizing side effects such as dependence or tolerance. The unique structural features of 2-(4-(dimethylamino)phenylsulfonyl)-8-fluoroquinazolin-N(4)-amine may offer advantages over existing treatments by modulating specific signaling pathways with greater selectivity. This could lead to improved patient outcomes and reduced long-term adverse effects.

Regulatory considerations play a critical role in advancing pharmaceutical candidates like CAS No: 1235376 - 05 - 2 through clinical trials and eventual market approval. Compliance with Good Manufacturing Practices (GMP) ensures that synthetic intermediates and final products meet stringent quality standards. Additionally, preclinical toxicology studies are essential for assessing safety profiles before human testing can commence.

The broader impact of benzodiazole derivatives extends beyond traditional anxiolytic applications into areas such as neuroprotection and cognitive enhancement. Emerging research suggests that these compounds may modulate inflammatory pathways or oxidative stress mechanisms relevant to neurodegenerative diseases like Alzheimer's or Parkinson's disease. While further investigation is required before such applications become clinically validated.

Collaborative efforts between academic researchers and industry partners are essential for translating laboratory discoveries into viable therapeutics. Open innovation models facilitate knowledge sharing while accelerating drug development timelines through shared resources expertise among stakeholders involved throughout pharmaceutical value chain from discovery synthesis through clinical testing commercialization phases toward bringing safe effective treatments patients worldwide meet growing unmet medical needs addressed today tomorrow's healthcare landscape evolving demands society faces ongoing basis driven advances science technology enabling next generation medicines improve lives individuals communities globally future holds promise continued exploration discovery fields medicine chemistry converge create better tomorrow us all together working hand hand push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play every single day lives touched inspired continue push boundaries possible achieve what once thought impossible now within reach thanks dedicated professionals committed improving human health wellbeing generations come generations past laid foundations upon which build bridges better future stand firm belief science power transform lives positively impact world meaningful way every step taken toward goal healing helping others find hope amidst challenges life brings us together stronger than ever before despite obstacles face determined overcome them moving forward ever onward toward brighter future everyone involved field medicine chemistry proud contribute progress made possible today thanks everyone involved every contribution matters shaping tomorrow healthcare landscape better place live work play each